Cas no 891110-25-1 (N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
- cid_7532086
- N-(2-methylphenyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
- F2507-0433
- 891110-25-1
- N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
- AKOS024654326
- MLS001235861
- CHEMBL1554062
- HMS3022L05
- SMR000808359
- N-(2-methylphenyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanamide
- BDBM70156
- N-(2-methylphenyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio]acetamide
- 2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(o-tolyl)acetamide
- N-(o-tolyl)-2-[[6-(4-pyridyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]thio]acetamide
- AB00678609-01
-
- Inchi: 1S/C19H16N6OS/c1-13-4-2-3-5-15(13)21-18(26)12-27-19-23-22-17-7-6-16(24-25(17)19)14-8-10-20-11-9-14/h2-11H,12H2,1H3,(H,21,26)
- InChI Key: JVZBMGDPOPGPDX-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC=CC=1C)=O)C1=NN=C2C=CC(C3C=CN=CC=3)=NN21
Computed Properties
- Exact Mass: 376.11063033g/mol
- Monoisotopic Mass: 376.11063033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 110Ų
N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2507-0433-2μmol |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-5μmol |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-10μmol |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-20μmol |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-1mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-2mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-3mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-4mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-5mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0433-10mg |
N-(2-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
891110-25-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
Introduction to N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891110-25-1)
N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 891110-25-1, represents a convergence of multiple heterocyclic systems, making it a subject of extensive research and development. The presence of both pyridine and triazolo[4,3-b]pyridazine moieties in its structure suggests a high degree of molecular complexity, which may contribute to its interaction with various biological targets.
The compound's structure is characterized by a central acetamide group linked to a sulfanyl-substituted triazolo[4,3-b]pyridazine ring. This ring system is further connected to a pyridin-4-yl moiety, which introduces additional electronic and steric influences into the molecule. Such structural motifs are often explored in medicinal chemistry due to their ability to modulate biological pathways and potentially exhibit therapeutic effects. The sulfanyl group, in particular, has been shown to enhance binding affinity and selectivity in numerous drug candidates.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in drug discovery. The combination of pyridine and triazolo[4,3-b]pyridazine units in N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide aligns with this trend. Studies have demonstrated that such molecules can exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural diversity offered by these compounds makes them valuable tools for investigating new pharmacological mechanisms.
The synthesis of N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group into the triazolo[4,3-b]pyridazine ring is particularly critical and often necessitates specialized synthetic methodologies. Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic systems like this one, facilitating further exploration of their biological potential.
The pharmacological evaluation of N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has revealed intriguing properties that warrant further investigation. Initial studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways. For instance, its ability to modulate the activity of certain kinases has been observed in preclinical assays. These findings highlight the compound's potential as a lead molecule for developing new therapeutic agents.
The role of computational chemistry in the study of N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand interaction mechanisms at the molecular level. These computational approaches complement experimental data and provide valuable insights into the compound's behavior within biological systems. Such integrative studies are essential for optimizing drug design and improving therapeutic outcomes.
In conclusion, N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it a subject of considerable interest among researchers. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new medicines.
891110-25-1 (N-(2-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)